Cas no 1707667-64-8 (5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid)

• Product Name: 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid
• CAS No: 1707667-64-8
• MF: C₆H₉NO₅S
• MW: 207.204360723495
• CID: 5171676
• Update Time: 2025-05-21

5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 4,5-dihydro-5-[(methylsulfonyl)methyl]-

• Inchi： 1S/C6H9NO5S/c1-13(10,11)3-4-2-5(6(8)9)7-12-4/h4H,2-3H2,1H3,(H,8,9)
• InChI Key： JYTRIJAICXMRMF-UHFFFAOYSA-N
• SMILES： O1C(CS(C)(=O)=O)CC(C(O)=O)=N1

Additional information on 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid

5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic Acid: A Comprehensive Overview

The compound 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid, identified by the CAS number CAS No. 1707667-64-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoxazoles, which are heterocyclic aromatic compounds known for their versatility in synthetic chemistry and their role as intermediates in drug discovery.

The structure of 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid features a unique combination of functional groups, including a methanesulfonyl group attached to the isoxazole ring and a carboxylic acid moiety. This combination makes it an interesting target for researchers exploring novel synthetic pathways and bioactive molecules. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and biologically active compounds.

One of the most promising applications of this compound lies in its role as an intermediate in the development of pharmaceutical agents. The methanesulfonyl group is known to enhance the stability and bioavailability of molecules, while the isoxazole ring provides a rigid structure that can be further modified to introduce specific pharmacological properties. Recent research has demonstrated its utility in the synthesis of inhibitors for various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammatory disorders.

In terms of synthesis, 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid can be prepared through a variety of methods, including cyclization reactions and coupling techniques. These methods have been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions also makes it suitable for use in multi-step synthesis protocols.

The chemical properties of this compound are well-documented, with studies focusing on its solubility, reactivity, and thermal stability. Its ability to form stable derivatives under mild conditions has made it a valuable tool in medicinal chemistry. For instance, researchers have explored its use in click chemistry reactions, where it serves as a precursor for constructing complex molecular architectures with high precision.

In addition to its pharmaceutical applications, 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have leveraged its structure to develop novel materials with improved conductivity and photostability.

The environmental impact of this compound has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable chemical practices. These findings have been instrumental in guiding its safe handling and disposal in industrial settings.

In conclusion, 5-Methanesulfonylmethyl-4,5-dihydro-isoxazole-3-carboxylic acid represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers seeking to develop new drugs, materials, and technologies. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.